4-methyl-2-{[1-(propan-2-yl)-1H-pyrazol-3-yl]methyl}pentanoic acid hydrochloride

• IUPAC Name: 4-methyl-2-[(1-propan-2-ylpyrazol-3-yl)methyl]pentanoic acid;hydrochloride
• InChI: InChI=1S/C13H22N2O2.ClH/c1-9(2)7-11(13(16)17)8-12-5-6-15(14-12)10(3)4;/h5-6,9-11H,7-8H2,1-4H3,(H,16,17);1H
• InChI Key: OVFFVXSEFWSKSF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC(CC1=NN(C=C1)C(C)C)C(=O)O.Cl
• Molecular Formula: C13H23ClN2O2
• Molecular Weight: 274.79 g/mol

Description

The chemical “4-methyl-2-{[1-(propan-2-yl)-1H-pyrazol-3-yl]methyl}pentanoic acid hydrochloride” is a compound with the molecular formula C13H23ClN2O2. It has a molecular weight of 274.79.

Scientific Research Applications

Pyrazole Derivatives

Pyrazoles, featured within the molecule, are heterocyclic aromatic organic compounds that have been extensively studied due to their diverse pharmacological properties. The research indicates that pyrazole derivatives are crucial in medicinal chemistry, serving as core structures for the development of new therapeutic agents with potential anti-cancer, anti-inflammatory, antimicrobial, and antioxidant activities. These derivatives have been synthesized and modified to enhance their biological activities and pharmacokinetic properties, underscoring the significance of pyrazole in drug discovery and development processes (Bhattacharya et al., 2022).

Paraben Compounds

Methyl and propyl parabens are esters of para-hydroxybenzoic acid, commonly used as preservatives in cosmetics, pharmaceuticals, and food products due to their antimicrobial properties. These compounds have been the subject of extensive research regarding their safety, biodegradability, and environmental fate. Studies have explored the occurrence, behavior, and fate of parabens in aquatic environments, revealing their ubiquity in surface water and sediments. This research highlights the environmental impact of paraben use and the need for further studies on their toxicity and degradation pathways (Haman et al., 2015).

Pentanediol Applications

1,2-Pentanediol and 1,5-pentanediol are high-value chemicals used in various applications, including as solvents and monomers in polymer synthesis. The hydrogenation of furfural and its derivatives to pentanediol has been a subject of recent research, focusing on green and efficient synthetic routes. This research emphasizes the importance of developing new catalyst systems for the hydrogenation process, aiming to enhance the yield and selectivity of pentanediols. The study of pentanediols underscores the ongoing efforts to find sustainable and efficient methods for producing valuable chemicals from renewable resources (Tan et al., 2021).